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Compound of Interest

Compound Name: 4-lodo-3-methylphenol

Cat. No.: B148288

An In-Depth Technical Guide to the Health and Safety of 4-lodo-3-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodo-3-methylphenol is an aromatic organic compound with the chemical formula C7H+10.
As a halogenated phenol, it is utilized in various chemical syntheses. A thorough understanding
of its health and safety profile is crucial for its safe handling and use in research and
development settings. This guide provides a comprehensive overview of the available health
and safety information for 4-lodo-3-methylphenol, including its physicochemical properties,
toxicological data, hazard classifications, and handling procedures. Due to the limited
availability of specific toxicological studies on 4-lodo-3-methylphenol, this guide also
incorporates data from structurally related phenolic compounds to provide a broader context for
its potential hazards.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 4-lodo-3-methylphenol
is presented in Table 1.
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Property Value Source
Chemical Formula C7H710 -
Molecular Weight 234.03 g/mol -

CAS Number 133921-27-4 -
Appearance Off-white to light brown solid

Boiling Point 276.7 £ 28.0 °C (Predicted)

Density 1.854 + 0.06 g/cm? (Predicted)

pKa 9.46 + 0.18 (Predicted)

Room Temperature, Keep in
Storage Temperature )
dark place, Sealed in dry

Toxicological Information

Quantitative toxicological data, such as LD50 and LC50 values for 4-lodo-3-methylphenol, are
not readily available in the public domain. The hazard assessment is therefore primarily based
on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

GHS Hazard Classification

The GHS classification for 4-lodo-3-methylphenol indicates the following hazards[1][2]:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation
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Summary of Toxicological Effects

Based on the GHS classification and information on related phenolic compounds, the primary
toxicological concerns are:

Oral Toxicity: Harmful if swallowed[1][2].

Dermal Toxicity: Causes skin irritation[1][2]. Phenolic compounds can be absorbed through
the skin and may cause systemic effects[3].

Inhalation Toxicity: May cause respiratory tract irritation[2].

Eye Irritation: Causes serious eye irritation[1][2].

Health and Safety Precautions

Given the hazardous nature of 4-lodo-3-methylphenol, strict adherence to safety protocols is
mandatory.

EeLs_QnaLELo_te_cmLe_Equmment (PPE)

Specifications

Chemical safety goggles or face shield (EN 166)
[2].

Eye/Face Protection

) ] Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection _ _
and protective clothing[2].

Use a NIOSH/MSHA or European Standard EN
] ] 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced[4].

Handling and Storage

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
formation of dust. Do not breathe dust/fume/gas/mist/vapors/spray. Wash hands thoroughly
after handling[2][5].
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» Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed and

locked up. Protect from light[5].

e Incompatible Materials: Strong bases, acid anhydrides, and acid chlorides[4].

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move person to fresh air. If not breathing, give

artificial respiration. Consult a physician[2].

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Consult a

physician[5].

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor[2][5].

Ingestion

Rinse mouth. Do NOT induce vomiting. Never
give anything by mouth to an unconscious
person. Call a POISON CENTER or doctor
immediately[2][5].

Experimental Protocols

Synthesis of 4-lodo-3-methylphenol

The following protocol is adapted from a patented synthesis method:

o Dissolution: Dissolve 4-Amino-3-methylphenol (10 g, 81 mmol) in THF (45 mL) and cool to

0°C.

 Acidification: Slowly add 3M HCI (35 mL) under stirring.

» Diazotization: Add NaNO:z (6.1 g, 89 mmol) and continue the reaction for 10 minutes.
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« lodination: Add an aqueous solution of potassium iodide (53.89 g, 166 mmol in 140 mL of
water) dropwise to the reaction mixture and continue stirring for 15 minutes at 0°C.

» Extraction: After completion of the reaction, extract the mixture with EtOAc.
e Washing: Wash the organic layer sequentially with water and brine.

o Concentration: Concentrate the organic layer under reduced pressure to obtain the crude
product.

« Purification: Purify the crude product by silica gel column chromatography (230-400 mesh)
using 10% EtOAc in hexane as the eluent to afford 4-iodo-3-methylphenol.

Potential Mechanism of Action and Signaling
Pathways

While specific studies on the mechanism of action of 4-lodo-3-methylphenol are limited,
research on structurally similar 4-substituted phenols suggests potential biological activities.
These compounds have been shown to interact with the melanin synthesis pathway.

Inhibition of Melanin Synthesis

Substituted phenols can act as competitive inhibitors of tyrosinase, a key enzyme in melanin
production. This inhibition can lead to a reduction in melanin synthesis.

Melanin Synthesis Pathway

Tyrosinase Tyrosinase Multiple Steps
Tyrosine r L-DOPA | — | Dopaquinone |—— ® Melanin

-

i
1
1
T Compettive
| Inhibition
1
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Caption: Potential competitive inhibition of tyrosinase by 4-lodo-3-methylphenol.

Experimental Workflow for Assessing Tyrosinase
Inhibition
A general workflow to assess the inhibitory effect of 4-lodo-3-methylphenol on tyrosinase

activity is outlined below.

Experimental Workflow

Prepare Test Compound Solution

Prepare Tyrosinase Solution (4-lodo-3-methylphenol)

Incubate Enzyme with Prepare Substrate Solution
Test Compound (L-DOPA)

Initiate Reaction with Substrate

Measure Absorbance Change
(Spectrophotometry)

Calculate % Inhibition

Click to download full resolution via product page

Caption: Workflow for in vitro tyrosinase inhibition assay.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b148288?utm_src=pdf-body
https://www.benchchem.com/product/b148288?utm_src=pdf-body
https://www.benchchem.com/product/b148288?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-lodo-3-methylphenol is a hazardous chemical that requires careful handling and the use of
appropriate personal protective equipment. While specific quantitative toxicological data is
lacking, the available GHS classification provides a clear indication of its potential to cause
harm upon oral, dermal, and inhalation exposure. Further research is needed to fully
characterize its toxicological profile and to confirm the hypothesized mechanisms of action.
Researchers and drug development professionals should exercise caution and adhere to the
safety guidelines outlined in this document when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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